Cas no 1955541-20-4 ((1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine)

• Product Name: (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
• CAS No: 1955541-20-4
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5720474
• PubChem ID: 91811991
• Update Time: 2025-05-24

(1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS026706520
• DTXSID001208811
• F1907-0760
• [1-(cyclopropylmethyl)-1H-1,2,3-benzotriazol-5-yl]methanamine
• (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
• 1955541-20-4
• [1-(cyclopropylmethyl)benzotriazol-5-yl]methanamine
• 1H-Benzotriazole-5-methanamine, 1-(cyclopropylmethyl)-
• EN300-265127

• Inchi： 1S/C11H14N4/c12-6-9-3-4-11-10(5-9)13-14-15(11)7-8-1-2-8/h3-5,8H,1-2,6-7,12H2
• InChI Key： TZAHFPTUEMPNMU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CN)=CC=2N=N1)CC1CC1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 398.3±17.0 °C(Predicted)
• pka: 8.45±0.50(Predicted)

Additional information on (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine

Introduction to (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine and Its Significance in Modern Chemical Biology

(1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine, CAS No. 1955541-20-4) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of benzo[d][1,2,3]triazole derivatives, which are known for their diverse pharmacological properties and applications in drug discovery. The presence of a cyclopropylmethyl group in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of intense research interest.

The benzo[d][1,2,3]triazole core is a heterocyclic aromatic ring system that exhibits a wide range of biological activities. These compounds have been extensively studied for their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The incorporation of the cyclopropylmethyl group into this framework enhances the compound's binding affinity to biological targets, thereby modulating its pharmacological effects. This modification has been strategically employed to develop novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in drug discovery. (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine stands out as a promising candidate due to its unique structural motifs and potential interactions with biological macromolecules. The cyclopropylmethyl group not only influences the compound's physicochemical properties but also plays a crucial role in its interactions with enzymes and receptors. This has led to its exploration as a scaffold for designing new drugs targeting various diseases.

In vitro studies have demonstrated that (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine exhibits notable activity against several biological targets. For instance, it has shown promise in inhibiting key enzymes involved in cancer cell proliferation and survival. The benzo[d][1,2,3]triazole moiety is particularly effective in disrupting the function of these enzymes by binding to their active sites. Additionally, the cyclopropylmethyl group enhances the compound's ability to penetrate cell membranes, improving its bioavailability and therapeutic efficacy.

The synthesis of (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods include palladium-catalyzed cross-coupling reactions, which are essential for constructing the benzo[d][1,2,3]triazole core. The cyclopropylmethyl group is typically introduced through nucleophilic substitution reactions or metal-catalyzed additions.

The pharmacokinetic properties of (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine have been thoroughly evaluated to understand its absorption, distribution, metabolism, excretion (ADME) profile. Studies have shown that this compound exhibits favorable pharmacokinetic characteristics, including good solubility in water and moderate oral bioavailability. These properties make it an attractive candidate for further development into a therapeutic agent.

The potential applications of (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine extend beyond oncology. Research suggests that it may also be effective against infectious diseases and inflammatory disorders. The compound's ability to modulate key biological pathways makes it a versatile tool for drug discovery. Further preclinical studies are needed to fully elucidate its therapeutic potential and safety profile.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery of novel bioactive compounds like (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine. These technologies allow researchers to predict the biological activity of compounds before they are synthesized in the laboratory. This approach has significantly reduced the time and cost associated with drug development while improving the success rate of identifying lead compounds.

In conclusion，（1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine, CAS No. 1955541-20-4，is a structurally unique compound with significant potential in chemical biology and drug discovery。 Its benzo[d][1，2，3]triazole core and cyclopropylmethyl group contribute to its diverse biological activities。 Further research is warranted to fully explore its therapeutic applications。